Cas no 1332648-77-7 ((5-(Ethoxymethyl)-2-fluorophenyl)boronic acid)

(5-(Ethoxymethyl)-2-fluorophenyl)boronic acid is a fluorinated arylboronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in synthetic organic chemistry. The ethoxymethyl substituent enhances solubility in organic solvents, facilitating handling and reaction efficiency, while the fluorine atom introduces electronic effects that can influence reactivity and selectivity. This compound is particularly valuable in pharmaceutical and agrochemical research, where boronic acids serve as versatile intermediates for constructing complex molecules. Its stability under typical coupling conditions and compatibility with diverse reaction partners make it a reliable choice for synthetic applications. Proper storage under inert conditions is recommended to maintain its reactivity.
(5-(Ethoxymethyl)-2-fluorophenyl)boronic acid structure
1332648-77-7 structure
Product Name:(5-(Ethoxymethyl)-2-fluorophenyl)boronic acid
CAS No:1332648-77-7
MF:C9H12BFO3
MW:197.999186515808
CID:5714118
PubChem ID:61533136
Update Time:2025-06-14

(5-(Ethoxymethyl)-2-fluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (5-(Ethoxymethyl)-2-fluorophenyl)boronicacid
    • (5-(Ethoxymethyl)-2-fluorophenyl)boronic acid
    • AKOS010795167
    • N10059
    • 1332648-77-7
    • (2-(4-Methylpiperidin-1-yl)pyridin-4-yl)boronic acid
    • Boronic acid, B-[5-(ethoxymethyl)-2-fluorophenyl]-
    • B-[5-(Ethoxymethyl)-2-fluorophenyl]boronic acid
    • Inchi: 1S/C9H12BFO3/c1-2-14-6-7-3-4-9(11)8(5-7)10(12)13/h3-5,12-13H,2,6H2,1H3
    • InChI Key: GYNXCFUPGVZJLL-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1B(O)O)COCC

Computed Properties

  • Exact Mass: 198.0863526g/mol
  • Monoisotopic Mass: 198.0863526g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • Density: 1.18±0.1 g/cm3(Predicted)
  • Boiling Point: 325.6±52.0 °C(Predicted)
  • pka: 8.12±0.58(Predicted)

(5-(Ethoxymethyl)-2-fluorophenyl)boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1767198-1g
(5-(Ethoxymethyl)-2-fluorophenyl)boronic acid
1332648-77-7 98%
1g
¥7442.00 2024-08-09

Additional information on (5-(Ethoxymethyl)-2-fluorophenyl)boronic acid

Recent Advances in the Application of (5-(Ethoxymethyl)-2-fluorophenyl)boronic acid (CAS: 1332648-77-7) in Chemical Biology and Pharmaceutical Research

The compound (5-(Ethoxymethyl)-2-fluorophenyl)boronic acid (CAS: 1332648-77-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, chemical synthesis, and biomolecular interactions. This research brief aims to synthesize the latest findings on this boronic acid derivative, highlighting its role in targeted therapies, enzyme inhibition, and as a key intermediate in the synthesis of complex molecules.

Recent studies have demonstrated the utility of (5-(Ethoxymethyl)-2-fluorophenyl)boronic acid in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of biaryl compounds. Its unique structural features, including the ethoxymethyl and fluorine substituents, enhance its reactivity and selectivity, making it a valuable building block in medicinal chemistry. For instance, researchers have successfully employed this compound in the synthesis of novel kinase inhibitors, which show promise in oncology applications.

In addition to its synthetic applications, (5-(Ethoxymethyl)-2-fluorophenyl)boronic acid has been investigated for its potential in targeted drug delivery systems. Boronic acids are known for their ability to form reversible covalent bonds with diols, a property exploited in the design of glucose-responsive insulin delivery systems. Preliminary studies suggest that the fluorophenyl moiety in this compound may improve binding affinity and stability, offering advantages over traditional boronic acid derivatives.

Furthermore, the compound's role in enzyme inhibition has been explored, particularly in the context of proteases and glycosidases. The boronic acid group acts as a transition-state mimic, enabling potent inhibition of these enzymes. Recent in vitro studies have shown that (5-(Ethoxymethyl)-2-fluorophenyl)boronic acid exhibits inhibitory activity against β-lactamases, enzymes responsible for antibiotic resistance, suggesting its potential as an adjuvant in antibacterial therapies.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of (5-(Ethoxymethyl)-2-fluorophenyl)boronic acid. Issues such as solubility and metabolic stability need to be addressed to facilitate its transition from bench to bedside. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations.

In conclusion, (5-(Ethoxymethyl)-2-fluorophenyl)boronic acid (CAS: 1332648-77-7) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to drug delivery and enzyme inhibition, underscoring its potential to contribute to the development of next-generation therapeutics. Future studies will likely focus on expanding its utility and addressing current challenges to fully realize its clinical potential.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen